N-(2-methoxyethyl)-2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(2-methoxyethyl)-2-(2-phenacylsulfanyl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C16H18N2O3S2/c1-21-8-7-17-15(20)9-13-10-22-16(18-13)23-11-14(19)12-5-3-2-4-6-12/h2-6,10H,7-9,11H2,1H3,(H,17,20)
• InChI Key: IGNSNZSZLZXFRN-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CC1=CSC(=N1)SCC(=O)C2=CC=CC=C2
• Molecular Formula: C16H18N2O3S2
• Molecular Weight: 350.5 g/mol

Description

N-(2-methoxyethyl)-2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)acetamide, commonly known as MTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTA is a thiazole derivative, which has been synthesized using various methods.

Scientific Research Applications

Thiazole Derivatives in Medicinal Chemistry

Thiazole and its derivatives are crucial in medicinal chemistry, showing a wide range of biological activities. These compounds have been explored for their therapeutic potential across various diseases due to their structural versatility and pharmacological properties.

• Biological Activities : Thiazole compounds are known for their broad spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and neuroprotective effects. They are integral in the development of new pharmacophores due to their ability to interact with multiple drug targets/enzymes, thus facilitating the discovery of new therapeutic molecules with advanced modes of action (Sharma et al., 2019).

• Synthetic Organic Chemistry : The synthesis and chemical properties of thiazole derivatives are of significant interest in organic chemistry. Research in this area has led to the development of novel synthetic methodologies that enhance the pharmacological profiles of these compounds. Such advancements underscore the relevance of thiazole derivatives in synthesizing compounds with improved efficacy and safety profiles for various therapeutic applications (Kondo & Murakami, 2001).

• Pharmacological Evaluation : Studies on thiazole derivatives have extended into their pharmacological evaluation, revealing potential as antioxidant and anti-inflammatory agents. This includes investigations into their mechanisms of action and the development of compounds that exhibit significant activity in these areas. Such research is crucial for identifying new therapeutic agents that can address unmet medical needs (Raut et al., 2020).